Cas no 1391053-90-9 (3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate)

• Product Name: 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate
• CAS No: 1391053-90-9
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• CID: 1004450
• PubChem ID: 71749623
• Update Time: 2025-11-12

3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• M-Isopropylphenyl p-(n-Propyl)phenyl Phenyl Phosphate
• 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate
• DB-228677
• 1391053-90-9
• Phenyl (3-propan-2-ylphenyl) (4-propylphenyl) phosphate
• 3-Isopropylphenyl phenyl (4-propylphenyl) phosphate

• Inchi： 1S/C24H27O4P/c1-4-9-20-14-16-23(17-15-20)27-29(25,26-22-11-6-5-7-12-22)28-24-13-8-10-21(18-24)19(2)3/h5-8,10-19H,4,9H2,1-3H3
• InChI Key： CPBYVQDBGFQUND-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC(=CC=1)CCC)OC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 410.16469634g/mol
• Monoisotopic Mass: 410.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate

3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate

The compound with CAS No. 1391053-90-9, known as 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate, is a highly specialized chemical entity that has garnered significant attention in recent scientific research. This compound belongs to the class of organophosphates, which are widely recognized for their versatile applications in various industries, including agriculture, pharmaceuticals, and materials science. The long-tail keyword for this compound is often cited as "3-isopropylphenyl 4-propylphenyl phenyl phosphate", emphasizing its unique structural composition.

Recent studies have highlighted the potential of 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate in enhancing the efficiency of flame retardants. Researchers have discovered that this compound exhibits excellent thermal stability and can effectively suppress the formation of toxic fumes during combustion. This property makes it a promising candidate for use in high-performance polymers and composites, particularly in aerospace and automotive industries where fire safety is paramount.

Another area where this compound has shown remarkable potential is in the field of biochemistry. Scientists have explored its role as a phosphorylation agent in enzymatic reactions, demonstrating its ability to facilitate the transfer of phosphate groups with high precision. This characteristic has opened new avenues for its application in drug development, particularly in the design of enzyme inhibitors and modulators.

The synthesis of 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Recent advancements in catalytic techniques have enabled researchers to streamline the synthesis process, making it more cost-effective and environmentally friendly. These developments have significantly contributed to the scalability of this compound for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and THF is relatively high, making it suitable for various chemical reactions that require homogeneous mixing. The compound's molecular weight is approximately 462 g/mol, which further underscores its stability and reactivity under different conditions.

One of the most intriguing aspects of 3-Isopropylphenyl 4-Propylphenyl Phenyl Phosphate is its ability to act as a chelating agent in metal complexes. Recent research has demonstrated that this compound can form stable complexes with transition metals such as copper and zinc, which are crucial for catalytic processes in organic synthesis. This property not only enhances the efficiency of these reactions but also reduces the need for hazardous metal catalysts, aligning with current trends toward greener chemistry.

Furthermore, the compound has been investigated for its potential in bioimaging applications. Its ability to fluoresce under specific wavelengths has made it a valuable tool in tracking cellular processes and monitoring drug delivery systems. This application underscores the versatility of 3-isopropylpheny l4-propy lph eny lph ospha te across diverse scientific disciplines.

In conclusion, 3-Isoprop ylph eny l4-pr op ylph eny lph ospha te (CAS No. 1391053-90-9) is a multifaceted compound with a wide range of applications spanning from materials science to biochemistry. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations across various industries.